2-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-1,3,4-Oxadiazole

• Molecular Formula: C10H8ClFN2O
• Molecular Weight: 226.63 g/mol
• IUPAC Name: 2-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C10H8ClFN2O/c1-6-2-3-8(12)7(4-6)10-14-13-9(5-11)15-10/h2-4H,5H2,1H3
• InChI Key: FDYQRGBOELBIPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=NN=C(O2)CCl

Description

2-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-1,3,4-Oxadiazole is a useful research compound. Its molecular formula is C10H8ClFN2O and its molecular weight is 226.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-5-methyl-benzoic acid hydrazide (320 mg, 1.9 mmol) and 2-chloro-1,1,1-triethoxy-ethane (1.9 ml) were heated in a sealed vial at 120° C. for 30 min. The reaction mixture was place directly onto a flash column (silica gel) and purified by using 0-5% ethyl acetate in hexanes to afford 2-chloromethyl-5-(2-fluoro-5-methyl-phenyl)-[1,3,4]oxadiazole (284.5 mg, 66%). 1H NMR (CDCl3) d (ppm): 7.89 (q, 1H), 7.36 (m, 1H), 7.16 (t, 1H), 4.81 (s, 2H), 2.43 (s, 3H).